Cas no 891123-77-6 (N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide)

• Product Name: N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide
• CAS No: 891123-77-6
• MF: C₂₂H₁₉N₃O₂
• MW: 357.405164957047
• CID: 5995051
• PubChem ID: 7244111
• Update Time: 2025-10-29

N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide
• 1-Naphthaleneacetamide, N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-
• N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2-(naphthalen-1-yl)acetamide
• N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2-naphthalen-1-ylacetamide
• AKOS024656419
• F2518-0391
• N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-(naphthalen-1-yl)acetamide
• 891123-77-6
• AB00679099-01

• Inchi： 1S/C22H19N3O2/c1-14-10-11-15(2)19(12-14)21-24-25-22(27-21)23-20(26)13-17-8-5-7-16-6-3-4-9-18(16)17/h3-12H,13H2,1-2H3,(H,23,25,26)
• InChI Key： ACISJVZXGKHHJM-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NN=C(C3=CC(C)=CC=C3C)O2)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 357.147726857g/mol
• Monoisotopic Mass: 357.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• pka: 11.07±0.70(Predicted)

Additional information on N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide

Comprehensive Overview of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide (CAS No. 891123-77-6)

N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide (CAS No. 891123-77-6) is a specialized organic compound with a unique molecular structure that combines a 1,3,4-oxadiazole ring and a naphthalene moiety. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and advanced material development. The presence of the oxadiazole ring, known for its bioactivity, makes this compound particularly interesting for medicinal chemistry applications.

The 1,3,4-oxadiazole scaffold is widely recognized for its role in drug design, often contributing to enhanced pharmacological properties such as antimicrobial, anti-inflammatory, and anticancer activities. Researchers are increasingly exploring derivatives like N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide for their potential to interact with biological targets, including enzymes and receptors. The naphthalene group further enhances the compound's lipophilicity, which can improve membrane permeability—a critical factor in drug bioavailability.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutic agents. N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide aligns with this trend, as its structural features make it a promising candidate for further investigation in drug discovery pipelines. Scientists are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in modern pharmacology.

Beyond pharmaceuticals, N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide may also find applications in material science. The oxadiazole ring is known for its electron-withdrawing properties, which can be leveraged in the design of organic semiconductors or luminescent materials. Researchers are exploring its use in OLEDs (organic light-emitting diodes) and other advanced electronic devices, where its stability and electronic characteristics could prove advantageous.

The synthesis of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide typically involves multi-step organic reactions, including cyclization and amidation processes. Optimization of these synthetic routes is an active area of research, as efficient production methods are essential for scaling up potential applications. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis pathways for such compounds.

From a commercial perspective, the market for specialized heterocyclic compounds like N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide is expanding rapidly. Pharmaceutical companies and research institutions are increasingly seeking novel chemical entities to address unmet medical needs, particularly in areas such as oncology and neurological disorders. The compound's unique structure positions it as a valuable building block for further derivatization and optimization.

Quality control and analytical characterization of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide are crucial aspects of its development. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. These analytical methods are particularly important when the compound is intended for biological evaluation or material applications.

As research into N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide progresses, scientists are also investigating its potential structure-activity relationships (SAR). Understanding how modifications to its molecular framework affect biological activity or material properties could lead to more potent derivatives or optimized materials. This approach is particularly relevant in the context of personalized medicine and targeted drug delivery systems.

The future prospects for N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(naphthalen-1-yl)acetamide appear promising, with potential applications spanning multiple scientific disciplines. Its dual functionality—combining a bioactive oxadiazole core with a naphthalene group—makes it a versatile compound worthy of continued investigation. As synthetic methodologies advance and our understanding of its properties deepens, this compound may well emerge as a key player in next-generation therapeutics or advanced materials.